2-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide

• IUPAC Name: 6-[(2-chlorophenyl)methylsulfanyl]-5-nitroimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C12H8ClN3O2S2/c13-9-4-2-1-3-8(9)7-20-10-11(16(17)18)15-5-6-19-12(15)14-10/h1-6H,7H2
• InChI Key: USOLHZBNDVOQSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=C(N3C=CSC3=N2)[N+](=O)[O-])Cl
• Molecular Formula: C12H8ClN3O2S2
• DSSTOX Substance ID: DTXSID901176508
• Molecular Weight: 325.8 g/mol
• CAS RN: 343376-27-2

Description

“2-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide” is a chemical compound with the molecular formula C12H8ClN3O2S2. It is a derivative of imidazo[2,1-b][1,3]thiazole.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name and molecular formula. It contains a benzyl group attached to a chloro atom (2-chlorobenzyl), and a 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide group.

Scientific Research Applications

Synthesis and Chemical Properties

2-Chlorobenzyl 5-nitroimidazo[2,1-b][1,3]thiazol-6-yl sulfide and its derivatives have been a subject of study for their unique chemical properties and potential in various applications. The compound is involved in ring-ring interconversion reactions, which are influenced by the substituents on the thiazole ring, leading to the formation of compounds with pharmacological potential (Billi et al., 2000). Moreover, microwave-assisted Hantzsch thiazole synthesis has been utilized for creating N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from related chloroethanones and thioureas, showcasing the compound's versatility in chemical synthesis (Kamila et al., 2012).

Antibacterial and Antifungal Activities

A significant focus of research on this compound relates to its antibacterial and antifungal properties. New imidazo[2,1-b]thiazole derivatives have been synthesized and tested for their antibacterial and antifungal activities against various strains, demonstrating potent antimicrobial activities against all Candida strains and specific antifungal potential against Candida tropicalis (Juspin et al., 2010). Similarly, derivatives such as 5-guanylhydrazone/thiocyanato-6-arylimidazo[2,1-b]-1,3, 4-thiadiazole-2-sulfonamides showed a high degree of antibacterial activity against both Escherichia coli and Staphylococcus aureus, comparable to standard antibiotics like sulfamethoxazole and Norfloxacin (Gadad et al., 2000).

Antitubercular Activity

The compound's derivatives also exhibit notable antitubercular activity. Selected imidazo[2,1-b]thiazoles have been screened for their antitubercular activity, with one compound showing significant effectiveness. This has led to the synthesis of new analogues bearing a substituted ring at the 6 position, enhancing the antitubercular activity (Andreani et al., 2001). In another study, 6-nitro-2,3-dihydroimidazo[2,1-b][1,3]-thiazoles were compared against tuberculosis and neglected tropical diseases, revealing their efficacy in treating these conditions (Thompson et al., 2017).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that thiazole derivatives can interact with various biological targets to exert their effects . For example, some thiazole derivatives have been found to inhibit the biosynthesis of prostaglandins, which are involved in inflammation and pain .

Biochemical Pathways

For instance, some thiazole derivatives have been found to inhibit the cyclo-oxygenase and 5-lipoxygenase pathways, which are involved in the metabolism of arachidonic acid to prostaglandins and leukotrienes, respectively .

Pharmacokinetics

Thiazole, a component of this compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .